Cas no 42569-41-5 (1-Cyclohexene-1-carboxylic acid, 4-(1-hydroxyethyl)- (9CI))

• Product Name: 1-Cyclohexene-1-carboxylic acid, 4-(1-hydroxyethyl)- (9CI)
• CAS No: 42569-41-5
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 325192
• PubChem ID: 45116561
• Update Time: 2025-04-19

1-Cyclohexene-1-carboxylic acid, 4-(1-hydroxyethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylic acid, 4-(1-hydroxyethyl)- (9CI)
• 1-Cyclohexene-1-carboxylicacid, 4-(1-hydroxyethyl)-
• 4-(1-hydroxyethyl)cyclohexene-1-carboxylic acid
• 4-(1-Hydroxyethyl)cyclohex-1-ene-1-carboxylic acid
• DTXSID90668456
• 42569-41-5

• Inchi： 1S/C9H14O3/c1-6(10)7-2-4-8(5-3-7)9(11)12/h4,6-7,10H,2-3,5H2,1H3,(H,11,12)
• InChI Key： LSKQNLMXXIHYEE-UHFFFAOYSA-N
• SMILES： OC(C)C1CC=C(C(=O)O)CC1

Computed Properties

• Exact Mass: 170.094
• Monoisotopic Mass: 170.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 1